Cas no 883738-27-0 (1-Methyl-4-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)piperazine)
1-Methyl-4-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)piperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-Methyl-4-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)piperazine
- 3-(4-Methyl-1-piperazinylmethyl)benzeneboronic acid pinacol ester
- 1-methyl-4-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]Piperazine
- 3-((4-Methylpiperazin-1-yl)methyl)-phenylboronic acid pinacol ester
- 3-((4-Methylpiperazin-1-yl)methyl)phenylboronic acid, pinacol ester
- 1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)-4-methylpiperazine
- AMTB037
- B-5681
- 4,4,5,5-Tetramethyl-2-[3-(4-Methyl-1-piperazinylmethyl)phenyl]-1,3,2-dioxaborolane
- 3-((4-Methylpiperazin-1-yl)methyl)phenylboronic acid pinacol ester
- 1-Methyl-4-{[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}piperazine
- 1-Methyl-4-[3-(4,4,5,5-tetramethyl-1,3,2
- 1-Methyl-4-[[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]piperazine (ACI)
- 1-Methyl-4-[[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]piperazine
- 1-Methyl-3-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]piperazine
- DTXSID40675312
- 3-(4-Methyl-1-piperazinylmethyl)benzeneboronic acid pinacol ester, AldrichCPR
- SY110323
- 883738-27-0
- MFCD09266181
- AKOS016001010
- 3-[(4-Methyl-1-piperazinyl)methyl]phenylboronic Acid Pinacol Ester
- CS-0061109
- M3245
- PESZAXRJFGLGTR-UHFFFAOYSA-N
- EN300-155803
- 1-Methyl-4-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]piperazine
- SCHEMBL722120
- 1-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)-4-methylp ip erazine
- W17331
- 1-methyl-4-{[3-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl}piperazine
- AS-2279
- DA-29178
-
- MDL: MFCD09266181
- Inchi: 1S/C18H29BN2O2/c1-17(2)18(3,4)23-19(22-17)16-8-6-7-15(13-16)14-21-11-9-20(5)10-12-21/h6-8,13H,9-12,14H2,1-5H3
- InChI Key: PESZAXRJFGLGTR-UHFFFAOYSA-N
- SMILES: O1C(C)(C)C(C)(C)OB1C1C=C(CN2CCN(C)CC2)C=CC=1
Computed Properties
- Exact Mass: 316.23200
- Monoisotopic Mass: 316.2322083 g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 392
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 24.9
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Molecular Weight: 316.2
Experimental Properties
- Melting Point: gt. 44.0 and le 48.0 deg-C
- PSA: 24.94000
- LogP: 1.60900
1-Methyl-4-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)piperazine Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H315-H319
- Warning Statement: P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazard Category Code: 36/37/38
- Safety Instruction: 26
-
Hazardous Material Identification:
- Storage Condition:Store at room temperature
1-Methyl-4-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)piperazine Customs Data
- HS CODE:2933599090
- Customs Data:
China Customs Code:
2933599090Overview:
2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
1-Methyl-4-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)piperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-JD444-50mg |
1-Methyl-4-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)piperazine |
883738-27-0 | 96% | 50mg |
56.0CNY | 2021-08-04 | |
| Alichem | A139002014-5g |
1-Methyl-4-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)piperazine |
883738-27-0 | 95% | 5g |
$261.59 | 2023-08-31 | |
| Alichem | A139002014-10g |
1-Methyl-4-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)piperazine |
883738-27-0 | 95% | 10g |
$440.00 | 2023-08-31 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD239957-100mg |
1-Methyl-4-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)piperazine |
883738-27-0 | 96% | 100mg |
¥106.0 | 2024-04-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD239957-250mg |
1-Methyl-4-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)piperazine |
883738-27-0 | 96% | 250mg |
¥142.0 | 2024-04-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD239957-1g |
1-Methyl-4-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)piperazine |
883738-27-0 | 96% | 1g |
¥321.0 | 2024-04-17 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD239957-5g |
1-Methyl-4-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)piperazine |
883738-27-0 | 96% | 5g |
¥906.0 | 2024-04-17 | |
| TRC | M219520-50mg |
3-((4-Methylpiperazin-1-yl)methyl)phenylboronic Acid Pinacol Ester |
883738-27-0 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M219520-100mg |
3-((4-Methylpiperazin-1-yl)methyl)phenylboronic Acid Pinacol Ester |
883738-27-0 | 100mg |
$ 65.00 | 2022-06-04 | ||
| TRC | M219520-500mg |
3-((4-Methylpiperazin-1-yl)methyl)phenylboronic Acid Pinacol Ester |
883738-27-0 | 500mg |
$ 160.00 | 2022-06-04 |
1-Methyl-4-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)piperazine Production Method
Production Method 1
1.2 rt
2.1 Reagents: Potassium acetate Catalysts: [1,1′-Bis(diphenylphosphino)ferrocene]dichloropalladium Solvents: 1,4-Dioxane ; 16 h, 90 °C
Production Method 2
Production Method 3
Production Method 4
2.1 Catalysts: Sodium carbonate , Bis(dichloro(η6-p-cymene)ruthenium) , Bis[2-(diphenylphosphino)phenyl] ether Solvents: Xylene ; rt → 155 °C; 24 h, 155 °C
1-Methyl-4-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)piperazine Raw materials
- 1-Methylpiperazine
- 3-Bromobenzyl bromide
- 2,3-Dimethylbutane-2,3-diol
- 3-(Hydroxymethyl)phenylboronic acid
- (3-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)methanol
- 1-(3-Bromobenzyl)-4-methylpiperazine
- Bis(pinacolato)diborane
1-Methyl-4-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)piperazine Preparation Products
1-Methyl-4-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)piperazine Related Literature
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Andreas Nenning,Manuel Holzmann,Jürgen Fleig,Alexander K. Opitz Mater. Adv., 2021,2, 5422-5431
883738-27-0 (1-Methyl-4-(3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)piperazine) Related Products
- 934586-46-6(N-Methyl-N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl]propan-2-amine)
- 1221824-21-0(Dibenzyl-4-(4,4,5,5-tetramethyl-1,3,2dioxaborolan-2-yl)-benzyl-amine)
- 1036991-19-1(3-(N,N-Dimethylamino)methylphenylboronic acid, pinacol ester, hydrochloride)
- 1012785-44-2(4-(N,N-Diethylaminomethyl)phenylboronic acid, pinacol ester)
- 1260900-80-8(3-(N,N-Diethylaminomethyl)phenylboronic acid, pinacol ester)
- 440652-32-4(1-methyl-4-{2-(tetramethyl-1,3,2-dioxaborolan-2-yl)phenylmethyl}piperazine)
- 909391-56-6(N,N-dimethyl-1-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanamine)
- 938043-30-2(1-methyl-4-[[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methyl]piperazine)
- 1245505-23-0(1-(4-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)benzyl)piperazine)
- 878197-87-6(N,N-dimethyl-1-[4-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]methanamine)